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Compound of Interest

Compound Name: 6-NBDG

L  Get Quote

Cat. No.: B022512

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of 6-NBDG
(6-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)amino)-6-Deoxyglucose) stock and working solutions.
6-NBDG is a fluorescent glucose analog widely used to monitor glucose uptake in living cells.

Physicochemical Properties and Spectral Data

A summary of the key quantitative data for 6-NBDG is presented in the table below for easy

reference.
Property Value Reference
Molecular Weight 342.26 g/mol [1]
Appearance Orange to red solid [1]

Excitation Wavelength (Aex)

~465-488 nm

[1]

Emission Wavelength (Aem)

~535-542 nm

[1]

Solubility in DMSO

~10 mg/mL (29.22 mM)

[1]2]

Solubility in Water/PBS

Limited, ~10 mg/mL with

[2]

warming
Purity >98% [2]
© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b022512?utm_src=pdf-interest
https://www.benchchem.com/product/b022512?utm_src=pdf-body
https://www.benchchem.com/product/b022512?utm_src=pdf-body
https://www.benchchem.com/product/b022512?utm_src=pdf-body
https://www.medchemexpress.com/6-nbdg.html
https://www.medchemexpress.com/6-nbdg.html
https://www.medchemexpress.com/6-nbdg.html
https://www.medchemexpress.com/6-nbdg.html
https://www.medchemexpress.com/6-nbdg.html
https://cdn.caymanchem.com/cdn/insert/13961.pdf
https://cdn.caymanchem.com/cdn/insert/13961.pdf
https://cdn.caymanchem.com/cdn/insert/13961.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Mechanism of Action

6-NBDG is a fluorescently labeled deoxyglucose analog that is transported into cells. The
precise mechanism of 6-NBDG uptake is a subject of ongoing research. While some studies
suggest that it is a substrate for glucose transporters (GLUTS), particularly GLUT1, other
evidence indicates that its cellular entry can occur through transporter-independent
mechanisms.[3][4][5][6] It has been reported that 6-NBDG binds to GLUT1 with a much higher
affinity than glucose itself.[7] Unlike glucose, 6-NBDG is not readily metabolized, leading to its
accumulation inside the cell, which allows for fluorescent detection and quantification of uptake.

Experimental Protocols
Preparation of 6-NBDG Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of 6-NBDG in dimethyl
sulfoxide (DMSO).

Materials:

e 6-NBDG powder

e Anhydrous, high-purity DMSO

e Microcentrifuge tubes

o Vortex mixer

o Water bath or heat block (optional)
» Pipettes and sterile pipette tips
Procedure:

e Equilibrate Reagents: Allow the 6-NBDG powder and DMSO to come to room temperature
before use.

» Weigh 6-NBDG: Accurately weigh out the desired amount of 6-NBDG powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 3.42 mg of 6-NBDG.
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e Dissolve in DMSO: Add the appropriate volume of DMSO to the 6-NBDG powder. For a 10
mM stock solution, if you weighed 3.42 mg of 6-NBDG, add 1 mL of DMSO.

e Promote Dissolution: Vortex the solution thoroughly. If the 6-NBDG does not fully dissolve,
gentle warming in a water bath at 37-40°C for a short period, along with intermittent
vortexing, can aid in dissolution.[1] Avoid excessive heat or prolonged heating to prevent
degradation of the compound.

o Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the stock solution at -20°C or -80°C, protected from light.[1] When stored
correctly, the DMSO stock solution is stable for up to 6 months at -80°C.[1]

Preparation of 6-NBDG Working Solution

This protocol outlines the dilution of the 10 mM 6-NBDG stock solution to a final working
concentration for use in cell-based assays. The optimal working concentration can vary
depending on the cell type and experimental conditions but typically ranges from 50 uM to 400
MM.[3]

Materials:

10 mM 6-NBDG stock solution in DMSO

Physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS), Phosphate-Buffered Saline

(PBS), or serum-free cell culture medium)

Sterile tubes

Pipettes and sterile pipette tips

Procedure:

o Determine Final Concentration: Decide on the final working concentration of 6-NBDG
required for your experiment.
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e Calculate Dilution: Calculate the volume of the 10 mM stock solution needed to achieve the
desired final concentration in your chosen buffer. For example, to prepare 1 mL of a 100 pM
working solution, you would need 10 uL of the 10 mM stock solution.

« Dilute Stock Solution: Add the calculated volume of the 6-NBDG stock solution to the
appropriate volume of pre-warmed physiological buffer. It is recommended to add the stock
solution to the buffer while gently vortexing to ensure rapid and even dispersion, which helps
prevent precipitation.

o Use Immediately: The 6-NBDG working solution should be prepared fresh just before use
and protected from light. Aqueous solutions of 6-NBDG are not recommended for long-term
storage.[2]

Table of Recommended Working Concentrations:

Recommended
Application Cell Type Concentration Reference
Range
Glucose Uptake ]
L929 fibroblasts 12.5 - 400 uM [3]
Assay
Glucose Transport
] Astrocytes 100 - 800 uM
Imaging
General Cell-Based )
Various 50 - 200 uM [1]

Assays

Experimental Workflow and Signaling Pathway
Visualizations
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Workflow for Preparing 6-NBDG Solutions

Stock Solution Preparation Working Solution Preparation

Start: 6-NBDG Powder & DMSO Start: 10 mM 6-NBDG Stock

Weigh 6-NBDG Powder Dilute in Pre-warmed Buffer (e.g., HBSS)

Dissolve in DMSO Use Immediately for Assay

Vortex and/or Gentle Warming (37-40°C)

Aliquot into Single-Use Tubes

Store at -20°C to -80°C (Protected from Light)

Click to download full resolution via product page

Caption: Workflow for the preparation of 6-NBDG stock and working solutions.
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Simplified 6-NBDG Cellular Uptake and Retention
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y
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Transporter-Independent Mechanisms

U S

Intracellular 6-NBDG

Accumulation (Not Metabolized)

Fluorescence Detection

Click to download full resolution via product page
Caption: Simplified diagram of 6-NBDG cellular uptake and retention.
Controls for Glucose Uptake Assays
To ensure the validity of experimental results, appropriate controls are essential.

* Negative Control:
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o Unlabeled Cells: Cells that have not been incubated with 6-NBDG to measure background
fluorescence.

o Inhibitor Control: Pre-incubate cells with a known glucose transporter inhibitor, such as
Cytochalasin B, to confirm that the uptake is mediated by these transporters (if this is the
hypothesis being tested).[3]

e Positive Control:

o Stimulation of Glucose Uptake: In cell types where glucose uptake is regulated by factors
like insulin, pre-treating the cells with the appropriate stimulant can serve as a positive
control to demonstrate an increase in 6-NBDG uptake.

o High Glucose Competition: Co-incubation with a high concentration of unlabeled D-
glucose can be used to compete with 6-NBDG for transporter-mediated uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for 6-NBDG Stock and
Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022512#preparing-6-nbdg-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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